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Compound of Interest

Compound Name: (8R,5S)-3,5-Dimethylmorpholine

Cat. No.: B1339807

Essential Safety and Handling Guide for
(3R,5S)-3,5-Dimethylmorpholine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (3R,5S)-3,5-
Dimethylmorpholine. Adherence to these procedures is essential for ensuring laboratory
safety.

Hazard Summary

(3R,5S)-3,5-Dimethylmorpholine is a flammable liquid and vapor that poses several health
risks. It is harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1]
[2] Additionally, it may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment must be worn when
handling this substance.

Operational Plan: Step-by-Step PPE Protocol

» Hand Protection: Wear chemical-resistant gloves. Gloves must be inspected for integrity
before each use. Use proper glove removal technique, avoiding contact with the outer
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surface of the glove, to prevent skin contact. Dispose of contaminated gloves after use in
accordance with laboratory and local regulations.[2]

o Eye and Face Protection: Use safety glasses with side-shields or chemical goggles. If there
is a splash hazard, a face shield should be worn in addition to goggles.

o Skin and Body Protection: A complete chemical-resistant suit or a lab coat should be worn.[2]
The type of protective clothing should be selected based on the concentration and quantity
of the hazardous substance at the specific workplace.[2]

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,
use a NIOSH-approved respirator. For nuisance exposures, a P95 (US) or P1 (EU EN 143)
particle respirator may be used.[2]

Safe Handling Procedures
Operational Plan: Step-by-Step Handling Protocol

» Ventilation: Always handle (3R,5S)-3,5-Dimethylmorpholine in a well-ventilated area,
preferably within a chemical fume hood.

o Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[2] Do not breathe vapors or mist.

o Fire Prevention: Keep the substance away from open flames, hot surfaces, and sources of
ignition. Use non-sparking tools.

o Hygiene: After handling, wash hands and any exposed skin thoroughly. Do not eat, drink, or
smoke in the work area.

Disposal Plan
Operational Plan: Step-by-Step Disposal Protocol

o Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed container
labeled for chemical waste.
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o Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[2] Do not dispose of the material down the drain.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[2]

Quantitative Safety Data Summary

Hazard o Recommended
. GHS Code Description
Classification PPE
Flame-retardant lab
o Flammable liquid and coat, work in a well-
Flammable Liquid H226 )
vapor[1] ventilated area away
from ignition sources.
o Harmful if Standard PPE, avoid
Acute Toxicity (Oral) H302 ) ]
swallowed[1][2] ingestion.
) o Causes skin Chemical-resistant
Skin Irritation H315 o
irritation[1][2] gloves, lab coat.
_ Causes serious eye Safety goggles or face
Serious Eye Damage H318 )
damage[1] shield.
) Use in a fume hood or
_ o May cause respiratory ) _
Respiratory Irritation H335 with appropriate

irritation[1][2]

respiratory protection.

Experimental Workflow and Safety Protocol
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Caption: Workflow for Safe Handling of (3R,5S)-3,5-Dimethylmorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3r-5s-3-5-dimethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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